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Compound of Interest

Compound Name: Acetamido-PEG2-Br

Cat. No.: B15073128 Get Quote

In-Depth Technical Guide to Acetamido-PEG2-Br
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acetamido-PEG2-Br, a
bifunctional linker molecule of interest in pharmaceutical and bioconjugation applications. This

document details its physicochemical properties, a representative synthesis protocol, and a

logical workflow for its preparation.

Core Molecular Data
Acetamido-PEG2-Br, systematically named N-[2-(2-bromoethoxy)ethyl]acetamide, is a

chemical compound featuring an acetamide group, a two-unit polyethylene glycol (PEG) linker,

and a terminal bromine atom.[1] The presence of the reactive bromide makes it a useful

intermediate for nucleophilic substitution reactions, while the PEG spacer enhances solubility

and provides flexibility.[1]
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Parameter Value Reference

Systematic Name
N-[2-(2-

bromoethoxy)ethyl]acetamide
[1]

Molecular Formula C6H12BrNO2 [1][2]

Molecular Weight 210.07 g/mol

CAS Number 1540468-59-4

Synthesis and Experimental Protocols
The synthesis of Acetamido-PEG2-Br can be achieved through several synthetic routes. A

common and logical approach involves the N-acetylation of the corresponding amine precursor,

2-(2-bromoethoxy)ethanamine. Below is a representative experimental protocol for this

transformation.

Objective: To synthesize N-[2-(2-bromoethoxy)ethyl]acetamide via N-acetylation.

Materials:

2-(2-bromoethoxy)ethanamine hydrochloride

Acetyl chloride or Acetic anhydride

A suitable base (e.g., Triethylamine, Pyridine)

Anhydrous solvent (e.g., Dichloromethane, Chloroform)

Sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and stirring apparatus

Purification system (e.g., column chromatography)
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Procedure:

Preparation of the Amine: If starting with the hydrochloride salt of 2-(2-

bromoethoxy)ethanamine, it must be neutralized to the free amine. This is typically done by

dissolving the salt in a suitable solvent and adding a stoichiometric amount of a base like

triethylamine.

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve the free 2-(2-bromoethoxy)ethanamine and a slight excess of a non-nucleophilic

base (e.g., 1.1 equivalents of triethylamine) in an anhydrous solvent like dichloromethane.

Acetylation: Cool the solution in an ice bath (0-5 °C). Slowly add one equivalent of acetyl

chloride or acetic anhydride dropwise to the stirred solution.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several

hours. The progress of the reaction should be monitored by a suitable technique, such as

Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, quench the reaction by adding a saturated aqueous

solution of sodium bicarbonate. Separate the organic layer.

Extraction and Drying: Wash the organic layer sequentially with water and brine. Dry the

organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification: Filter off the drying agent and concentrate the solvent under reduced pressure to

obtain the crude product. The crude N-[2-(2-bromoethoxy)ethyl]acetamide can then be

purified by column chromatography on silica gel.

Visualizing the Synthesis Workflow
The logical flow of the synthesis process can be visualized as a straightforward pathway from

the starting materials to the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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